Cas no 21419-30-7 ( )

• Product Name: &nbsp
• CAS No: 21419-30-7
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 911764
• PubChem ID: 13478908
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-aminooctan-2-one,hydrochloride
• 2-Octanone, 3-amino-, hydrochloride
• 3-Amino-octan-2-on, Hydrochlorid
• 3-amino-octan-2-one, hydrochloride
• AGN-PC-00MQLJ
• hydrochloride salt of 3-amino-2-octanone
• NSC407233
• 21419-30-7
• 3-Aminooctan-2-one--hydrogen chloride (1/1)
• SCHEMBL1512461
• DTXSID90541811
• NSC-407233
•  

• Inchi： 1S/C8H17NO.ClH/c1-3-4-5-6-8(9)7(2)10;/h8H,3-6,9H2,1-2H3;1H
• InChI Key： RRLALLMDYPQZAH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C(CCCCC)N

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 179.107692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 0.885
• Boiling Point: 202.3°C at 760 mmHg
• Flash Point: 76.2°C
• Refractive Index: 1.44
• PSA: 43.09
• LogP: 2.98530